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Compound of Interest

Compound Name: Triethyl methanetricarboxylate

Cat. No.: B122037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for triethyl methanetricarboxylate. Due to the limited availability of specific stability

data for this compound, this document integrates information from structurally similar

compounds and general principles of ester stability to offer a thorough understanding for

researchers and professionals in drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of triethyl methanetricarboxylate is

presented in Table 1. Understanding these properties is fundamental to its handling and

storage.
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Property Value

CAS Number 6279-86-3

Molecular Formula C₁₀H₁₆O₆

Molecular Weight 232.23 g/mol

Appearance Colorless liquid or solid

Melting Point 25-29 °C

Boiling Point 253 °C

Solubility Insoluble in water

Stability Profile
Triethyl methanetricarboxylate is generally considered to be stable under normal laboratory

and storage conditions. However, as an ester, it is susceptible to degradation under certain

environmental stresses, primarily hydrolysis.

General Stability
Sources indicate that triethyl methanetricarboxylate is stable under normal temperatures and

pressures.[1] For a structurally related compound, triethyl citrate, it is noted to be stable under

normal conditions and hydrolyzes in the presence of aqueous solutions of alkali salts.

Hydrolytic Stability
Esters are prone to hydrolysis, a reaction that can be catalyzed by both acids and bases. The

hydrolysis of triethyl methanetricarboxylate would lead to the formation of ethanol and

methanetricarboxylic acid, which is unstable and readily decarboxylates to malonic acid and

subsequently to acetic acid.

Proposed Hydrolysis Pathway:

Triethyl Methanetricarboxylate Methanetricarboxylic Acid + 3 Ethanol
Hydrolysis (H+ or OH-)

Malonic Acid + CO2
Decarboxylation

Acetic Acid + CO2
Decarboxylation
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Caption: Proposed hydrolysis pathway of triethyl methanetricarboxylate.

Thermal Stability
While specific data on the thermal decomposition of triethyl methanetricarboxylate is not

readily available, malonic acid esters are known to undergo thermal decomposition. It is

recommended to avoid prolonged exposure to high temperatures.

Photostability
No specific photostability studies on triethyl methanetricarboxylate were found. As a general

precaution, it is advisable to protect the compound from prolonged exposure to light.

Recommended Storage and Handling Conditions
To ensure the integrity of triethyl methanetricarboxylate, the following storage and handling

conditions are recommended, summarized in Table 2.

Condition Recommendation

Temperature Store in a cool, dry place.

Atmosphere Store in a well-ventilated area.

Container Keep in a tightly closed container.

Incompatibilities
Avoid strong oxidizing agents, strong acids, and

strong bases.[1]

Handling
Handle in a well-ventilated area and avoid

inhalation of vapors.

Experimental Protocols for Stability Assessment
For researchers needing to perform detailed stability studies, the following general protocols for

stress testing can be adapted for triethyl methanetricarboxylate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b122037?utm_src=pdf-body-img
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.ams.usda.gov/sites/default/files/media/Triethyl%20Citrate.pdf
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Forced Degradation (Stress Testing) Workflow
A typical workflow for conducting forced degradation studies is outlined below. This process is

crucial for identifying potential degradation products and developing stability-indicating

analytical methods.
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Sample Preparation

Stress Conditions

Analysis

Data Evaluation

Prepare solutions of Triethyl
Methanetricarboxylate

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C)

Base Hydrolysis
(e.g., 0.1 M NaOH, RT)

Oxidative Degradation
(e.g., 3% H2O2, RT)

Thermal Stress
(e.g., 60°C, solid state)

Photostability
(ICH Q1B guidelines)Neutralize acidic/basic samples

Analyze by Stability-Indicating
Method (e.g., HPLC-UV/MS)

Identify Degradation Products

Quantify Degradants and
Remaining Parent Compound

Propose Degradation Pathway

Click to download full resolution via product page

Caption: General workflow for forced degradation studies.
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Analytical Methodologies
A stability-indicating analytical method is essential to separate the parent compound from its

degradation products. High-Performance Liquid Chromatography (HPLC) is a commonly used

technique for this purpose.

Suggested HPLC Method Parameters (Starting Point):

Parameter Suggested Condition

Column C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase
Acetonitrile and water with a suitable buffer

(e.g., phosphate or acetate)

Detection

UV at a suitable wavelength (e.g., 210 nm) or

Mass Spectrometry (MS) for identification of

degradants

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Logical Relationship of Storage and Stability
The stability of triethyl methanetricarboxylate is directly influenced by the storage conditions.

The following diagram illustrates the logical relationship between proper and improper storage

and the resulting stability outcomes.
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Storage Conditions

Stability Outcomes

Proper Storage:
- Cool, dry, well-ventilated
- Tightly sealed container
- Away from incompatibles

Compound remains stable
and within specification

Improper Storage:
- High temperature/humidity

- Exposure to light
- Presence of acids/bases

Compound degrades:
- Hydrolysis

- Formation of impurities

Click to download full resolution via product page

Caption: Relationship between storage conditions and stability.

Conclusion
While specific, quantitative stability data for triethyl methanetricarboxylate is limited in

publicly available literature, a conservative approach to its storage and handling is

recommended based on the known reactivity of similar ester compounds. For critical

applications, especially in drug development, it is imperative to conduct thorough stability

studies under intended storage and use conditions to ensure the quality and safety of the final

product. The protocols and information provided in this guide serve as a starting point for such

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Stability and Storage of Triethyl Methanetricarboxylate:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122037#stability-and-storage-conditions-for-triethyl-
methanetricarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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